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Compound of Interest

Compound Name:
Pss-octa((3-

propylglycidylether)dimethy&

Cat. No.: B592726 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and characterization of Pss-octa((3-propylglycidylether)dimethylsiloxy), a versatile

polyhedral oligomeric silsesquioxane (POSS) molecule. This guide is intended for researchers,

scientists, and professionals in drug development and materials science who are interested in

the potential applications of this unique hybrid nanomaterial.

Chemical Structure and Properties
Pss-octa((3-propylglycidylether)dimethylsiloxy), also known by its systematic name

Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane, 1,3,5,7,9,11,13,15-octakis[[dimethyl[3-(2-

oxiranylmethoxy)propyl]silyl]oxy]-, is an octafunctionalized POSS molecule.[1] Its structure

features a rigid, inorganic, cage-like silsesquioxane core (SiO₁.₅)₈, from which eight flexible

organic arms extend. Each arm consists of a dimethylsiloxy group linked to a 3-

propylglycidylether chain.[1] This unique architecture, combining an inorganic core with reactive

organic functionalities, makes it a valuable building block for advanced materials.[1]

Table 1: Physicochemical Properties of Pss-octa((3-propylglycidylether)dimethylsiloxy)
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Property Value Reference

Molecular Formula C₆₄H₁₃₆O₃₆Si₁₆ [2][3]

Molecular Weight 1931.11 g/mol [2][3][4]

CAS Number 136864-48-7 [4]

Appearance
Clear, colorless, low viscosity

liquid
[5]

Density 1.150 g/mL at 25 °C [3][4][5]

Refractive Index n20/D 1.459 [3][4][5]

Solubility

Insoluble in water; Soluble in

THF, chloroform, hexane, and

toluene.

[4]

Synthesis
The most common and efficient method for synthesizing Pss-octa((3-

propylglycidylether)dimethylsiloxy) is through the post-functionalization of a precursor POSS

cage.[1] This involves the hydrosilylation of octakis(hydridodimethylsiloxy)octasilsesquioxane

(Q8M8H), which has a cubic silica core with eight reactive Si-H functional groups, with allyl

glycidyl ether (AGE).[1] This reaction is typically catalyzed by a platinum complex, such as

Karstedt's or Speier's catalyst.[1]

Experimental Protocol: Generalized Synthesis
The following is a generalized experimental protocol for the synthesis of Pss-octa((3-

propylglycidylether)dimethylsiloxy) based on the hydrosilylation reaction.

Materials:

Octakis(hydridodimethylsiloxy)octasilsesquioxane (Q8M8H)

Allyl glycidyl ether (AGE)

Platinum catalyst (e.g., Karstedt's catalyst)
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Toluene (anhydrous)

Ice-water bath

Procedure:

In a reaction flask, dissolve Octakis(hydridodimethylsiloxy)octasilsesquioxane in anhydrous

toluene.

Add allyl glycidyl ether to the solution. A slight molar excess of the allyl glycidyl ether is often

used to ensure complete reaction of the Si-H groups.

Add the platinum catalyst to the reaction mixture. The reaction is exothermic, and the

temperature should be controlled using an ice-water bath to maintain it at a moderate level

(e.g., around 45 °C).

After the initial exothermic reaction subsides, allow the reaction mixture to stir at room

temperature for a specified period (e.g., 24 hours) to ensure completion.

Monitor the reaction progress by spectroscopic methods (e.g., FT-IR) to observe the

disappearance of the Si-H stretching band.

Upon completion, remove the solvent and any excess reactants under high vacuum.

Diagram 1: Synthesis Workflow
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Reactants Reaction Conditions

Octakis(hydridodimethylsiloxy)octasilsesquioxane (Q8M8H)

Hydrosilylation Reaction

Allyl Glycidyl Ether (AGE) Platinum Catalyst Anhydrous Toluene Room Temperature (controlled) 24 hours

Purification (Solvent Removal)

Pss-octa((3-propylglycidylether)dimethylsiloxy)

Click to download full resolution via product page

Caption: Synthesis workflow for Pss-octa((3-propylglycidylether)dimethylsiloxy).

Characterization
The successful synthesis and purity of Pss-octa((3-propylglycidylether)dimethylsiloxy) are

confirmed using various analytical techniques.

Table 2: Expected Characterization Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b592726?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Expected Results

Electrospray Ionization Mass Spectrometry

(ESI-MS)

A prominent peak corresponding to the sodiated

adduct [M+Na]⁺ or the protonated molecule

[M+H]⁺ is expected.[1] Given the theoretical

molecular weight of ~1931.11 g/mol , these

peaks would appear around m/z 1954.10 and

1932.12, respectively.[1]

Fourier-Transform Infrared Spectroscopy (FT-

IR)

The disappearance of the Si-H stretching band

from the precursor (Q8M8H) and the

appearance of characteristic bands for the

glycidyl ether group would confirm the

successful functionalization.

Nuclear Magnetic Resonance (NMR)

Spectroscopy (¹H, ¹³C, ²⁹Si)

NMR spectroscopy would be used to confirm

the structure of the final product by identifying

the characteristic chemical shifts of the protons,

carbons, and silicon atoms in the molecule.

Applications in Drug Development and Materials
Science
The unique hybrid nature of Pss-octa((3-propylglycidylether)dimethylsiloxy) makes it a

promising candidate for various applications.

Advanced Materials: Its eight reactive glycidyl ether functionalities position it as an effective

multifunctional initiator for controlled polymerization processes, leading to the formation of

highly crosslinked three-dimensional polymer networks.[1] This makes it suitable for

developing high-performance coatings, adhesives, and composites.[1]

Biomedical Applications: There is growing interest in its potential use in the biomedical field.

The reactive epoxide groups can be opened to attach bioactive molecules, suggesting its

utility in drug delivery systems.[1] Furthermore, its biocompatibility is being investigated for

applications in tissue engineering scaffolds.[1] The robust resistance of POSS molecules to

environmental degradation, such as moisture and oxidation, is also a significant advantage

in these applications.[5]
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Diagram 2: Potential Application Logic
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Caption: Logical relationship between properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b592726#pss-octa-3-propylglycidylether-
dimethylsiloxy-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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